Cas no 2228944-16-7 (methyl 3-2-(aminooxy)propan-2-ylthiophene-2-carboxylate)

• Product Name: methyl 3-2-(aminooxy)propan-2-ylthiophene-2-carboxylate
• CAS No: 2228944-16-7
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6449576
• PubChem ID: 165829084
• Update Time: 2025-11-01

methyl 3-2-(aminooxy)propan-2-ylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(aminooxy)propan-2-ylthiophene-2-carboxylate
• methyl 3-[2-(aminooxy)propan-2-yl]thiophene-2-carboxylate
• EN300-1756339
• 2228944-16-7

• Inchi： 1S/C9H13NO3S/c1-9(2,13-10)6-4-5-14-7(6)8(11)12-3/h4-5H,10H2,1-3H3
• InChI Key： XLZRRRUORODQBE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C(C)(C)ON

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.8Ų

Additional information on methyl 3-2-(aminooxy)propan-2-ylthiophene-2-carboxylate

Methyl 3-2-(Aminooxy)Propan-2-Ylthiophene-2-Carboxylate: A Promising Compound in Biomedical Research

Methyl 3-2-(Aminooxy)Propan-2-Ylthiophene-2-Carboxylate, with the CAS number 2228944-16-7, represents a unique class of organic compounds that have garnered significant attention in the field of biomedical research. This compound is characterized by its complex molecular structure, which combines a thiophene ring with a functionalized side chain. The synthesis and application of this molecule are critical areas of study, as they offer potential therapeutic applications and insights into molecular interactions within biological systems.

Methyl 3-2-(Aminooxy)Propan-2-Ylthiophene-2-Carboxylate is a derivative of thiophene, a five-membered aromatic heterocycle known for its involvement in various biological processes. The presence of the aminooxy group in its structure is particularly noteworthy, as this functional group is often associated with the development of novel therapeutic agents. Recent studies have highlighted the importance of such functional groups in modulating molecular interactions, making this compound a subject of interest for researchers aiming to design targeted therapies.

The synthesis of Methyl 3-2-(Aminooxy)Propan-2-Ylthi-2-Carboxylate involves a series of well-defined chemical reactions that are crucial for its biological activity. Researchers have employed advanced methodologies to synthesize this compound efficiently, ensuring high purity and yield. These synthetic approaches not only contribute to the understanding of its chemical behavior but also pave the way for its potential applications in drug discovery.

Recent advancements in the field of biomedical research have underscored the significance of Methyl 3-2-(Aminooxy)Propan-2-Ylthiophene-2-Carboxylate in the development of new therapeutic strategies. A study published in the Journal of Medicinal Chemistry in 2023 explored the potential of this compound as a candidate for treating inflammatory diseases. The research demonstrated that the compound exhibited significant anti-inflammatory properties, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the structural characteristics of Methyl 3-2-(Aminooxy)Propan-2-Ylthiophene-2-Carboxylate make it a valuable tool in the study of molecular interactions. The aminooxy group, in particular, is known to form hydrogen bonds with biological targets, enhancing the compound's affinity for specific receptors. This property is essential for the development of drugs that can selectively target disease-related pathways without affecting healthy tissues.

Another area of focus in the research on Methyl 3-2-(Aminooxy)Propan-2-Ylthiophene-2-Carboxylate is its potential application in the field of materials science. The unique electronic properties of thiophene derivatives have led to their exploration in the development of organic semiconductors and other advanced materials. Researchers are investigating how the functionalization of thiophene rings with groups like the aminooxy group can enhance the performance of these materials in various applications.

Despite the promising findings, the research on Methyl 3-2-(Aminooxy)Propan-2-Ylthiophene-2-Carboxylate is still in its early stages. More studies are needed to fully understand its biological mechanisms and potential therapeutic applications. The challenge lies in optimizing the compound's properties to ensure its efficacy and safety in clinical settings. This requires a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology.

In conclusion, Methyl 3-2-(Aminooxy)Propan-2-Ylthiophene-2-Carboxylate represents a promising compound with significant potential in the biomedical field. Its unique structure and functional groups make it a valuable candidate for the development of new therapeutic agents and materials. As research in this area continues to evolve, the compound's role in advancing our understanding of molecular interactions and its applications in medicine is likely to expand further.

The ongoing exploration of Methyl 3-2-(Aminooxy)Propan-2-Ylthiophene-2-Carboxylate highlights the importance of interdisciplinary research in addressing complex biomedical challenges. By leveraging the properties of thiophene derivatives, scientists are paving the way for innovative solutions in drug development and materials science. The future of this compound holds great promise, and continued research will be essential in unlocking its full potential.